Cas no 69242-40-6 (Glycylglycyl-l-isoleucine)

Glycylglycyl-l-isoleucine structure
Glycylglycyl-l-isoleucine structure
Glycylglycyl-l-isoleucine
69242-40-6
C10H19N3O4
245.27556
MFCD00047934
58946
7020346

Glycylglycyl-l-isoleucine Properties

Names and Identifiers

    • (2S,3S)-2-(2-(2-Aminoacetamido)acetamido)-3-methylpentanoic acid
    • Glycylglycyl-L-isoleucine
    • 2-[[2-[(2-aminoacetyl)amino]acetyl]amino]-3-methylpentanoic acid
    • GLY-GLY-ILE
    • Gly-Gly-Ile-OH
    • H-Gly-Gly-Ile-OH
    • L-Isoleucine, N-(N-glycylglycyl)-
    • 1428: PN: EP2071334 SEQID: 1511 claimed protein
    • L-Isoleucine,N-(N-glycylglycyl)-
    • 1428: PN:WO2009077864 SEQID: 1511 claimed protein
    • (2S,3S)-2-[2-(2-AMINOACETAMIDO)ACETAMIDO]-3-METHYLPENTANOIC ACID
    • A836406
    • glycylglycylisoleucine
    • GLYCYL-GLYCYL-L-ISOLEUCINE
    • Gly-Gly-L-Ile
    • AC-8990
    • CHEBI:73902
    • AKOS010419277
    • DTXSID90427242
    • 69242-40-6
    • CS-0208044
    • CHEMBL1221777
    • Glycyl-glycyl-isoleucine
    • SCHEMBL8014043
    • (2S,3S)-2-[[2-[(2-aminoacetyl)amino]acetyl]amino]-3-methylpentanoic acid
    • MFCD00047934
    • 69292-40-6
    • Q27144228
    • Q-201171
    • +Expand
    • MFCD00047934
    • XMPXVJIDADUOQB-RCOVLWMOSA-N
    • 1S/C10H19N3O4/c1-3-6(2)9(10(16)17)13-8(15)5-12-7(14)4-11/h6,9H,3-5,11H2,1-2H3,(H,12,14)(H,13,15)(H,16,17)
    • CC[C@@H]([C@H](NC(CNC(CN)=O)=O)C(O)=O)C

Computed Properties

  • 245.13800
  • 4
  • 7
  • 9
  • 245.138
  • 17
  • 293
  • 0
  • 2
  • 0
  • 0
  • 0
  • 1
  • -3
  • 122A^2

Experimental Properties

  • 0.15890
  • 121.52000
  • 1.504
  • 573.7 °C at 760 mmHg
  • 300.8 °C
  • 1.199

Glycylglycyl-l-isoleucine Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00ICDO-1g
Gly-Gly-Ile-OH
69242-40-6 ≥ 98% (HPLC on dried basis)
1g
$103.00 2024-04-22
A2B Chem LLC
AI55052-1g
Glycylglycyl-l-isoleucine
69242-40-6 95%
1g
$52.00 2024-04-19
abcr
AB312450-1g
Glycylglycyl-L-isoleucine, 95% (H-Gly-Gly-L-Ile-OH); .
69242-40-6 95%
1g
€148.30
Ambeed
A598809-25g
(2S,3S)-2-(2-(2-Aminoacetamido)acetamido)-3-methylpentanoic acid
69242-40-6 95%
25g
$514.0
Chemenu
CM308378-25g
(2S,3S)-2-(2-(2-Aminoacetamido)acetamido)-3-methylpentanoic acid
69242-40-6 95%
25g
$355
eNovation Chemicals LLC
D383594-100g
Glycylglycyl-l-isoleucine
69242-40-6 97%
100g
$1200 2022-10-16
Fluorochem
224342-1g
2S,3S)-2-(2-(2-Aminoacetamido)acetamido)-3-methylpentanoic acid
69242-40-6 95%
1g
£50.00 2022-02-28
TRC
G718503-100mg
Glycylglycyl-l-isoleucine
69242-40-6
100mg
$64.00 2023-05-18
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
G186058-1g
Glycylglycyl-l-isoleucine
69242-40-6 95%
1g
¥638.90 2023-09-02
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
G68430-25g
(2S,3S)-2-(2-(2-Aminoacetamido)acetamido)-3-methylpentanoic acid
69242-40-6 BR,98%
25g
¥10622.0 2023-09-07

Glycylglycyl-l-isoleucine Suppliers

Go Top Peptide Biotech
Audited Supplier Audited Supplier
(CAS:69242-40-6)
SHEN YONG GANG
13735575465
Sales@gotopbio.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:69242-40-6)
TANG SI LEI
15026964105
2881489226@qq.com

Glycylglycyl-l-isoleucine Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:69242-40-6)Glycylglycyl-l-isoleucine
A836406
99%
25g
463.0